N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide
Overview
Description
N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide (CHISA) is a novel small molecule which has been the subject of a number of research studies over the past decade. CHISA is a cyclic sulfonamide compound which has been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, anti-tumor, and antifungal activities. CHISA is also known to possess a number of novel pharmacological properties, including the ability to modulate the expression of a number of genes involved in cell proliferation and apoptosis, as well as the ability to inhibit the activity of several enzymes involved in the metabolism of drugs and toxins.
Scientific Research Applications
N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide has been studied extensively in the scientific literature and has been found to possess a wide range of biological activities. In particular, N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide has been found to possess anti-inflammatory, antioxidant, anti-tumor, and antifungal activities. Additionally, N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide has been found to modulate the expression of a number of genes involved in cell proliferation and apoptosis, as well as the activity of several enzymes involved in the metabolism of drugs and toxins.
Mechanism of Action
The exact mechanism of action of N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide is not yet fully understood. However, it is believed that N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide acts by interfering with the formation of reactive oxygen species (ROS) and by modulating the expression of a number of genes involved in cell proliferation and apoptosis. Additionally, N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide has been found to inhibit the activity of several enzymes involved in the metabolism of drugs and toxins.
Biochemical and Physiological Effects
N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide has been found to possess a number of biochemical and physiological effects. In particular, N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide has been found to possess anti-inflammatory, antioxidant, anti-tumor, and antifungal activities. Additionally, N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide has been found to modulate the expression of a number of genes involved in cell proliferation and apoptosis, as well as the activity of several enzymes involved in the metabolism of drugs and toxins.
Advantages and Limitations for Lab Experiments
The use of N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide in laboratory experiments has a number of advantages. In particular, N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide is relatively easy to synthesize and is relatively stable in aqueous solutions. Additionally, N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide has been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, anti-tumor, and antifungal activities. Furthermore, N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide has been found to modulate the expression of a number of genes involved in cell proliferation and apoptosis, as well as the activity of several enzymes involved in the metabolism of drugs and toxins.
However, the use of N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide in laboratory experiments also has some limitations. In particular, N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide is not readily available commercially, and must be synthesized in the laboratory. Additionally, the exact mechanism of action of N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide is not yet fully understood, and further research is needed to elucidate this mechanism.
Future Directions
The potential applications of N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide are numerous and far-reaching. In particular, further research is needed to elucidate the exact mechanism of action of N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide, as well as to explore its potential use in the treatment of a variety of diseases and disorders. Additionally, further research is needed to explore the potential use of N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide in the development of novel drug delivery systems and drug formulations. Finally, further research is needed to explore the potential use of N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide in the development of novel therapeutic agents and drug targets.
Synthesis Methods
N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide can be synthesized in a number of ways, including the use of aldehydes, ketones, and amines. The most commonly used method involves the reaction of aldehydes and ketones with sulfuric acid in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction produces a cyclic sulfonamide compound, which is then isolated by precipitation. The compound can also be synthesized using an analogous reaction involving amines and sulfuric acid in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide involves the reaction of cycloheptanone with ethyl 2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetate, followed by hydrolysis and cyclization to form the final product.", "Starting Materials": [ "Cycloheptanone", "Ethyl 2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetate", "Sodium hydroxide", "Hydrochloric acid", "Water", "Ethanol" ], "Reaction": [ "Step 1: Cycloheptanone is reacted with ethyl 2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetate in the presence of sodium hydroxide and ethanol to form N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide.", "Step 2: The reaction mixture is then hydrolyzed with hydrochloric acid to remove the ethyl ester group and form the corresponding carboxylic acid.", "Step 3: The carboxylic acid is then cyclized under acidic conditions to form the final product, N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide." ] } | |
CAS RN |
750621-52-4 |
Product Name |
N-cycloheptyl-2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)acetamide |
Molecular Formula |
C12H21N3OS |
Molecular Weight |
255.4 |
Purity |
0 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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